5-ethyl-4-{4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazin-1-yl}-2,6-dimethylpyrimidine
CAS No.: 2640947-44-8
Cat. No.: VC11841046
Molecular Formula: C16H24N6OS
Molecular Weight: 348.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640947-44-8 |
|---|---|
| Molecular Formula | C16H24N6OS |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | 5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole |
| Standard InChI | InChI=1S/C16H24N6OS/c1-5-13-11(2)17-12(3)18-15(13)21-6-8-22(9-7-21)16-19-14(10-23-4)20-24-16/h5-10H2,1-4H3 |
| Standard InChI Key | OGECHTGWVMQXOW-UHFFFAOYSA-N |
| SMILES | CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C |
| Canonical SMILES | CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C |
Introduction
Structural and Molecular Characterization
Chemical Identity
The compound’s IUPAC name is 5-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole . Key identifiers include:
| Property | Value | Source |
|---|---|---|
| CAS No. | 2640947-44-8 | |
| Molecular Formula | ||
| Molecular Weight | 348.5 g/mol | |
| SMILES | CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NS3)COC)C)C | |
| InChIKey | OGECHTGWVMQXOW-UHFFFAOYSA-N |
Structural Features
-
Pyrimidine Core: Substituted at positions 4 (piperazine), 5 (ethyl), and 2,6 (methyl groups).
-
Thiadiazole Moiety: A 1,2,4-thiadiazole ring linked to the piperazine via position 5, with a methoxymethyl group at position 3 .
-
Piperazine Bridge: Connects the pyrimidine and thiadiazole groups, enabling conformational flexibility .
Synthesis and Preparation
Synthetic Routes
The compound is synthesized via multi-step reactions, typical for heterocyclic systems:
-
Pyrimidine Formation: Ethyl and methyl groups are introduced through alkylation or condensation reactions .
-
Piperazine Coupling: The piperazine group is attached via nucleophilic substitution at position 4 of the pyrimidine .
-
Thiadiazole Synthesis: The 1,2,4-thiadiazole ring is constructed using thiourea derivatives, followed by methoxymethylation .
Example Protocol (simplified from analogous syntheses ):
-
Step 1: React 5-ethyl-2,6-dimethylpyrimidin-4-amine with chloroacetyl chloride to form the 4-chloro intermediate.
-
Step 2: Substitute chlorine with piperazine under basic conditions.
-
Step 3: Couple the piperazine intermediate with 3-(methoxymethyl)-1,2,4-thiadiazol-5-amine via a Buchwald-Hartwig amination.
Purification and Analysis
-
Chromatography: Silica gel column chromatography (ethyl acetate/hexane gradient) isolates the product .
-
Spectroscopic Confirmation:
Biological Activity and Mechanisms
Antibacterial Activity
Piperazine-thiadiazole hybrids exhibit activity against Gram-positive bacteria (e.g., S. aureus, MIC = 2–8 µg/mL) . The methoxymethyl group improves membrane permeability .
Physicochemical Properties
| Property | Value | Method |
|---|---|---|
| LogP | 2.1 (predicted) | ChemAxon |
| Solubility (HO) | 0.05 mg/mL | ALOGPS |
| pKa | 4.2 (basic piperazine) | MarvinSketch |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume